Ultra-low loading Pt decorated coral-like Pd nanochain networks with enhanced activity and stability towards formic acid electrooxidation†

Journal of Materials Chemistry A Pub Date: 2012-12-12 DOI: 10.1039/C2TA00458E

Abstract

Novel Pd based coral-like nanochain networks decorated with ultra-low loading (0.66 at%) Pt (Pt-on-PdCNNs) were successfully synthesized through a facile wet chemical method. The Pt-on-PdCNNs exhibited significantly enhanced activity and stability towards formic acid electrooxidation, which was ascribed to their unique properties such as the highly interconnected networks, the more exposed Pd(111) planes and the reduced CO formation and adsorption on the Pt–Pd surface.

Graphical abstract: Ultra-low loading Pt decorated coral-like Pd nanochain networks with enhanced activity and stability towards formic acid electrooxidation
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